Cas no 2034458-78-9 (N'-(3-chloro-2-methylphenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}ethanediamide)

• Product Name: N'-(3-chloro-2-methylphenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}ethanediamide
• CAS No: 2034458-78-9
• MF: C₁₇H₂₅ClN₄O₄S
• MW: 416.922801733017
• CID: 5335473
• Update Time: 2025-05-20

N'-(3-chloro-2-methylphenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(3-chloro-2-methylphenyl)-N2-((1-(N,N-dimethylsulfamoyl)piperidin-4-yl)methyl)oxalamide
• N'-(3-chloro-2-methylphenyl)-N-[[1-(dimethylsulfamoyl)piperidin-4-yl]methyl]oxamide
• N'-(3-chloro-2-methylphenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}ethanediamide

• Inchi： 1S/C17H25ClN4O4S/c1-12-14(18)5-4-6-15(12)20-17(24)16(23)19-11-13-7-9-22(10-8-13)27(25,26)21(2)3/h4-6,13H,7-11H2,1-3H3,(H,19,23)(H,20,24)
• InChI Key： RCAPENTWWKQLTI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)NC(C(NCC1CCN(CC1)S(N(C)C)(=O)=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 629
• XLogP3: 1.7
• Topological Polar Surface Area: 107

Additional information on N'-(3-chloro-2-methylphenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}ethanediamide

Introduction to N'-(3-chloro-2-methylphenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}ethanediamide (CAS No. 2034458-78-9)

N'-(3-chloro-2-methylphenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}ethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2034458-78-9, represents a fusion of aromatic and heterocyclic moieties, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound encompasses several key functional groups, including a 3-chloro-2-methylphenyl moiety and a piperidine ring substituted with a dimethylsulfamoyl group. These structural elements contribute to the compound's potential interactions with biological targets, such as enzymes and receptors, which are critical for modulating various physiological processes. The presence of the dimethylsulfamoyl group, in particular, has been associated with enhanced binding affinity and selectivity in several pharmacological contexts.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the properties of piperidine derivatives. Piperidine scaffolds are widely recognized for their ability to enhance oral bioavailability and metabolic stability, making them attractive for drug design. The incorporation of the dimethylsulfamoyl group into the piperidine core further enhances the compound's pharmacokinetic profile, potentially leading to improved therapeutic efficacy.

The 3-chloro-2-methylphenyl moiety in N'-(3-chloro-2-methylphenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}ethanediamide adds another layer of complexity to its structure. This aromatic ring system is known to participate in π-stacking interactions, which can be crucial for binding to biological targets. Additionally, the electron-withdrawing nature of the chlorine atom can influence the electronic properties of the molecule, thereby affecting its reactivity and interactions with biological systems.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Current research suggests that it may exhibit inhibitory activity against certain enzymes and receptors involved in inflammation, pain, and neurodegeneration. For instance, studies have indicated that derivatives of piperidine-containing compounds can modulate the activity of cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. The presence of the dimethylsulfamoyl group may further enhance this inhibitory effect by improving binding affinity.

The synthesis of N'-(3-chloro-2-methylphenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}ethanediamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the piperidine ring through nucleophilic substitution reactions and subsequent functionalization with the dimethylsulfamoyl group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may be employed to achieve regioselective modifications of the aromatic ring system.

In terms of pharmacological evaluation, N'-(3-chloro-2-methylphenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}ethanediamide has been subjected to various in vitro and in vivo assays to assess its biological activity. Preliminary results have shown promising effects on several disease models, including anti-inflammatory and analgesic properties. These findings have prompted further investigation into its potential as a lead compound for drug development.

The compound's unique structural features also make it an attractive scaffold for structure-based drug design. Computational modeling techniques can be used to predict how this molecule interacts with biological targets at the atomic level. This approach allows researchers to identify key residues involved in binding and to make rational modifications to improve potency and selectivity. The integration of machine learning algorithms has further accelerated this process by enabling high-throughput virtual screening of potential analogs.

In conclusion, N'-(3-chloro-2-methylphenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}ethanediamide (CAS No. 2034458-78-9) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a promising candidate for further exploration in drug discovery efforts aimed at treating various inflammatory and neurological disorders.